N-(Adamant-1-yl)-4-oxo-1-pentyl-6-phenyl-1,4-dihydroquinoline-3-carboxamide

• CAS No.: 1048039-15-1
• Product Name: N-(Adamant-1-yl)-4-oxo-1-pentyl-6-phenyl-1,4-dihydroquinoline-3-carboxamide
• Molecular Formula: C31H36N2O2
• Molecular Weight: 468.6 g/mol
• IUPAC Name: N-(1-adamantyl)-4-oxo-1-pentyl-6-phenylquinoline-3-carboxamide
• Standard InChI: InChI=1S/C31H36N2O2/c1-2-3-7-12-33-20-27(30(35)32-31-17-21-13-22(18-31)15-23(14-21)19-31)29(34)26-16-25(10-11-28(26)33)24-8-5-4-6-9-24/h4-6,8-11,16,20-23H,2-3,7,12-15,17-19H2,1H3,(H,32,35)
• Standard InChIKey: MSJISJDTJJYBFT-UHFFFAOYSA-N
• SMILES: CCCCCN1C=C(C(=O)C2=C1C=CC(=C2)C3=CC=CC=C3)C(=O)NC45CC6CC(C4)CC(C6)C5
• Canonical SMILES: CCCCCN1C=C(C(=O)C2=C1C=CC(=C2)C3=CC=CC=C3)C(=O)NC45CC6CC(C4)CC(C6)C5
• Appearance: Solid powder
• Description: COR-170 is a selective inverse agonist of CB2 receptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: COR-170; COR 170; COR170
• Reference: 1: Lowin T, Pongratz G, Straub RH. The synthetic cannabinoid WIN55,212-2 mesylate decreases the production of inflammatory mediators in rheumatoid arthritis synovial fibroblasts by activating CB2, TRPV1, TRPA1 and yet unidentified receptor targets. J Inflamm (Lond). 2016 May 5;13:15. doi: 10.1186/s12950-016-0114-7. eCollection 2016. PubMed PMID: 27158245; PubMed Central PMCID: PMC4858820.; 2: Contartese A, Valoti M, Corelli F, Pasquini S, Mugnaini C, Pessina F, Aldinucci C, Sgaragli G, Frosini M. A novel CB2 agonist, COR167, potently protects rat brain cortical slices against OGD and reperfusion injury. Pharmacol Res. 2012 Dec;66(6):555-63. doi: 10.1016/j.phrs.2012.08.003. Epub 2012 Aug 27. PubMed PMID: 23036353.
• PubChem Compound: 25033736
• Last Modified: Nov 11 2021